Cas no 1214706-98-5 (2-Amino-N-benzylpropanamide hydrochloride)

• Product Name: 2-Amino-N-benzylpropanamide hydrochloride
• CAS No: 1214706-98-5
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 1078030
• PubChem ID: 22492014
• Update Time: 2025-11-07

2-Amino-N-benzylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-benzylpropanamide hydrochloride
• BS-49436
• 2-amino-N-benzylpropanamide;hydrochloride
• EN300-53792
• MFCD13195941
• D82265
• 2-Amino-N-benzylpropanamide HCl
• Z234893901
• AKOS008004482
• CS-0154031
• 1214706-98-5
• 2-amino-N-benzylpropanamidehydrochloride

• MDL： MFCD13195941
• Inchi： 1S/C10H14N2O.ClH/c1-8(11)10(13)12-7-9-5-3-2-4-6-9;/h2-6,8H,7,11H2,1H3,(H,12,13);1H
• InChI Key： PPUOUGQOZUEYFC-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-Amino-N-benzylpropanamide hydrochloride

2-Amino-N-benzylpropanamide Hydrochloride (CAS No. 1214706-98-5): A Comprehensive Overview

2-Amino-N-benzylpropanamide hydrochloride, a compound with the CAS registry number 1214706-98-5, is an intriguing molecule that has garnered attention in both academic and industrial research. This compound, also referred to as benzyl-(2-amino)propanamide hydrochloride, belongs to the class of amino amides and is characterized by its unique chemical structure, which includes an amino group, a benzyl substituent, and a hydrochloride counterion. The molecule's structure endows it with versatile properties, making it a subject of interest in various fields such as pharmacology, organic synthesis, and material science.

The synthesis of 2-amino-N-benzylpropanamide hydrochloride involves a series of well-established organic reactions. Typically, the compound is derived from the reaction of benzylamine with an appropriate carboxylic acid derivative, followed by acidification to yield the hydrochloride salt. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further highlighting the compound's potential for large-scale production.

One of the most promising applications of 2-amino-N-benzylpropanamide hydrochloride lies in its pharmacological properties. Studies have demonstrated that this compound exhibits antimicrobial activity, particularly against Gram-positive bacteria. This finding has sparked interest in its potential use as an antibiotic agent, especially given the growing concern over antibiotic resistance. Furthermore, preclinical studies have shown that benzyl-(2-amino)propanamide hydrochloride possesses anti-inflammatory properties, suggesting its utility in treating conditions such as arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 2-amino-N-benzylpropanamide hydrochloride has been investigated for its role in drug delivery systems. Its ability to form stable complexes with certain drugs has led to its consideration as a carrier molecule in targeted drug delivery. Recent research has focused on incorporating this compound into lipid nanoparticles and polymeric micelles, enhancing drug bioavailability and reducing side effects. These findings underscore the compound's versatility and its potential impact on modern medicine.

The chemical stability of benzyl-(2-amino)propanamide hydrochloride is another area of active research. Studies have shown that the compound exhibits excellent stability under physiological conditions, making it suitable for long-term therapeutic applications. However, its sensitivity to extreme pH levels necessitates careful formulation strategies when developing pharmaceutical products. Researchers are currently exploring methods to improve its stability further, including the use of stabilizing agents and controlled-release formulations.

From a structural standpoint, 2-amino-N-benzylpropanamide hydrochloride features a benzyl group attached to an amine moiety via a propionamide linkage. This arrangement creates a molecule with both hydrophilic and lipophilic characteristics, contributing to its unique solubility properties. The presence of the amino group also allows for further functionalization, enabling researchers to modify the compound for specific applications. For instance, recent studies have explored the incorporation of fluorine atoms into the structure to enhance metabolic stability and improve pharmacokinetic profiles.

The environmental impact of benzyl-(2-amino)propanamide hydrochloride is another critical area of investigation. As concerns about chemical pollution grow, researchers are increasingly focused on developing sustainable synthetic routes and degradation pathways for this compound. Recent findings suggest that under certain conditions, such as UV light exposure or enzymatic degradation, the molecule can be effectively broken down into non-toxic byproducts. These results provide hope for minimizing the environmental footprint of this compound in industrial settings.

In conclusion, 2-amino-N-benzylpropanamide hydrochloride (CAS No. 1214706-98-5) is a multifaceted compound with significant potential across various scientific domains. Its versatile chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing science and technology.